2-Cyclopentyl-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-cyclopentyl-1-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H23N3O2S/c22-16(11-13-5-1-2-6-13)21-9-3-7-14(12-21)17-19-20-18(23-17)15-8-4-10-24-15/h4,8,10,13-14H,1-3,5-7,9,11-12H2
• InChI Key: QJOVCJJHENTKLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)N2CCCC(C2)C3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

2-Cyclopentyl-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.46. The purity is usually 95%.
BenchChem offers high-quality 2-Cyclopentyl-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Cyclopentyl-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds structurally related to 2-Cyclopentyl-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone have been synthesized and evaluated for their antimicrobial efficacy. For instance, Salimon, Salih, and Hussien (2011) described the synthesis of 1-(5-Mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone, demonstrating significant antimicrobial activity with MIC values ranging from 30.2 to 43.2 μg cm-3, indicating the potential of these compounds in combating microbial infections (Salimon, Salih, & Hussien, 2011).

Anticandidal and Cytotoxicity Studies

Kaplancıklı, Yurttaş, Özdemir, Turan-Zitouni, İşcan, Akalın, & Abu Mohsen (2014) synthesized 14 different 2-[(1-methyl-1H-tetrazole-5-yl)thio]-1-(phenyl)ethanone derivatives and screened them for their anticandidal activity and cytotoxic effects. Some compounds exhibited potent anticandidal agents with weak cytotoxicities, highlighting the therapeutic potential of these molecules in antifungal applications (Kaplancıklı et al., 2014).

Antiviral Research

Research on derivatives shows potential in antiviral applications. Attaby, Elghandour, Ali, and Ibrahem (2006) developed compounds with promising antiviral activity, indicating the scope of these molecules in developing new antiviral agents (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Anticancer Investigations

Several studies have synthesized and evaluated compounds for their anticancer activities. Kumar, Kumar, Roy, & Sondhi (2013) reported the synthesis of piperazine-2,6-dione derivatives, showing good anticancer activity on various human carcinoma cell lines, underscoring the potential of these compounds in cancer treatment (Kumar, Kumar, Roy, & Sondhi, 2013).